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Compound of Interest

Compound Name: Z-D-Thr-OH

Cat. No.: B554475

Disclaimer: A specific Safety Data Sheet (SDS) for Z-D-Thr-OH is not readily available. The
following guidance is based on general laboratory safety principles for handling similar non-
hazardous chemical powders and amino acid derivatives. Researchers should always conduct
a thorough risk assessment before beginning any new procedure.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with Z-D-Thr-OH. It outlines the necessary personal

protective equipment, operational procedures, and disposal plans to ensure safe handling in a
laboratory environment.

Physical and Chemical Properties of Z-D-Thr-OH

The following table summarizes the known physical and chemical properties of Z-D-Thr-OH.

Property Value

CAS Number 80384-27-6[1]
Molecular Formula C12H15NO5[1]
Molecular Weight 253.3 g/mol [1]
Appearance Solid

Melting Point 95-103 °C
Storage Temperature 0-8°C
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Personal Protective Equipment (PPE)

A conservative approach to personal protective equipment is recommended due to the

absence of specific toxicological data. The following PPE should be worn at all times when

handling Z-D-Thr-OH.

Protection Type

Equipment Specification

Purpose

Eye and Face Protection

Chemical safety goggles with

side shields.

To protect eyes from splashes

and airborne particles.

Hand Protection

Nitrile gloves.

To prevent skin contact.

Body Protection

A standard laboratory coat.

To protect clothing and skin

from spills.

Respiratory Protection

Not generally required if

handled in a well-ventilated

area or a chemical fume hood.

If dust is generated, a NIOSH-
approved N95 respirator may

be appropriate.

To prevent inhalation of

airborne particles.

Foot Protection

Closed-toe shoes.

To protect feet from spills and

falling objects.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is crucial for minimizing exposure and ensuring

safety.

e Preparation and Planning:

o Review this guide and any available safety information before starting work.

o Ensure that all necessary PPE is available and in good condition.

o Designate a specific area for handling Z-D-Thr-OH, preferably within a chemical fume

hood or a well-ventilated space, to minimize inhalation exposure.
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o Prepare all necessary equipment and reagents before handling the compound.

e Handling the Compound:

[e]

Wear the appropriate PPE as specified in the table above.

o

When weighing the solid, use a weigh paper or a suitable container to avoid contaminating
the balance.

o

Handle the compound gently to minimize the generation of dust.

[¢]

If preparing a solution, add the solid to the solvent slowly to avoid splashing.

[¢]

Keep containers of Z-D-Thr-OH closed when not in use.
e Post-Handling:
o Thoroughly clean the work area and any equipment used with a suitable solvent.

o Dispose of all waste, including contaminated PPE, according to the disposal plan outlined
below.

o Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of Z-D-Thr-OH and any contaminated materials is essential to prevent
environmental contamination and ensure laboratory safety.

e Solid Waste:

o Collect unused Z-D-Thr-OH and any contaminated solid waste (e.g., weigh paper, gloves,
paper towels) in a designated and clearly labeled hazardous waste container.

o Do not mix with other waste streams unless compatibility has been confirmed.
e Liquid Waste:

o Collect any solutions of Z-D-Thr-OH in a labeled hazardous waste container.
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o Do not dispose of solutions down the drain unless authorized by your institution's
environmental health and safety (EHS) department and in compliance with local
regulations.

e Container Disposal:

o Empty containers should be rinsed with a suitable solvent. The rinsate should be collected
as hazardous liquid waste.

o Once cleaned, the container can be disposed of as non-hazardous waste, or as directed
by your institution's EHS guidelines.

e Regulatory Compliance:

o All waste disposal must be carried out in accordance with local, state, and federal
regulations. Consult your institution's EHS department for specific guidance.

Safe Handling Workflow for Z-D-Thr-OH
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Caption: Workflow for the safe handling and disposal of Z-D-Thr-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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